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Compound of Interest

Compound Name: Lansoprazole Sulfide-13C6

Cat. No.: B15555585 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential procedural guidance for the safe and compliant disposal of

Lansoprazole Sulfide-13C6. Adherence to these protocols is critical for ensuring personnel

safety and environmental protection. This guide is intended for researchers, scientists, and

drug development professionals familiar with laboratory safety practices.

Pre-Disposal Hazard Assessment
Before handling Lansoprazole Sulfide-13C6 for disposal, it is crucial to be aware of its

inherent hazards. While the Carbon-13 isotope is stable and non-radioactive, the chemical

properties of the compound necessitate careful handling.

Summary of Hazard Information:
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Hazard
Classification

Description
GHS Hazard
Statement

Pictogram

Acute Toxicity, Oral

(Category 4)

Harmful if swallowed.

[1]
H302

Skin

Corrosion/Irritation

(Category 2)

Causes skin irritation.

[1][2]
H315

Serious Eye

Damage/Eye Irritation

(Category 2A)

Causes serious eye

irritation.[1][2]
H319

Specific target organ

toxicity, single

exposure (Category 3)

May cause respiratory

irritation.[2]
H335

Personal Protective Equipment (PPE)
All personnel handling Lansoprazole Sulfide-13C6 for disposal must wear the following

minimum PPE to prevent exposure:

Eye Protection: Safety goggles with side-shields or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).[1]

Body Protection: A laboratory coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: If handling fine powders or creating dust, a respirator may be

necessary.[2]

Step-by-Step Disposal Protocol
The following procedure outlines the approved steps for the disposal of Lansoprazole Sulfide-
13C6.

Step 1: Waste Identification and Segregation
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Treat Lansoprazole Sulfide-13C6 as a non-hazardous chemical waste unless otherwise

determined by your institution's Environmental Health and Safety (EHS) department.

Do not mix this compound with other waste streams, such as solvents or biohazardous

waste, unless explicitly permitted by your EHS guidelines.

Step 2: Containerization

Place the waste in a chemically compatible, leak-proof container with a secure lid.

The container must be in good condition and free from any external contamination.

Step 3: Labeling

Clearly label the waste container with the following information:

The words "Chemical Waste"

The full chemical name: "Lansoprazole Sulfide-13C6"

The quantity of waste in the container.

The date of accumulation.

The primary hazards (e.g., "Irritant," "Harmful if Swallowed").

Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

This area should be away from general laboratory traffic and clearly marked.

Step 5: Arrange for Pickup and Disposal

Contact your institution's EHS department to schedule a pickup of the chemical waste.

Follow all institutional procedures for waste collection and documentation. Disposal must be

conducted in accordance with all applicable federal, state, and local regulations.[1]
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Emergency Procedures in Case of a Spill
In the event of an accidental release of Lansoprazole Sulfide-13C6, follow these steps:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading using appropriate absorbent materials.

Clean-up: Wearing the appropriate PPE, carefully collect the spilled material and any

contaminated absorbents. Place all materials into a designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent or detergent.

Report: Notify your laboratory supervisor and EHS department of the spill immediately.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Lansoprazole Sulfide-13C6.

Disposal Workflow for Lansoprazole Sulfide-13C6

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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